N-(4-bromophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-bromophenyl)-4-(4-hydroxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H18BrN3OS/c18-13-1-3-14(4-2-13)19-17(23)21-11-9-20(10-12-21)15-5-7-16(22)8-6-15/h1-8,22H,9-12H2,(H,19,23)
• InChI Key: MIXWEPNHFZIKDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)O)C(=S)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H18BrN3OS
• Molecular Weight: 392.3 g/mol

Description

N-(4-bromophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound is also known as BPTES and is a potent inhibitor of glutaminase, an enzyme that plays a crucial role in cancer metabolism.

Mechanism of Action

BPTES acts as a selective and potent inhibitor of glutaminase, which catalyzes the conversion of glutamine to glutamate in cancer cells. This inhibition leads to a decrease in the production of ATP, which is essential for cancer cell survival. BPTES has been shown to induce cell death in cancer cells through the activation of the mitochondrial apoptosis pathway.
Biochemical and Physiological Effects:
BPTES has been shown to have a selective effect on cancer cells, with minimal toxicity to normal cells. This compound has been shown to induce cell death in various cancer cell lines, including breast, lung, and prostate cancer cells. BPTES has also been shown to inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

The use of BPTES in laboratory experiments has several advantages, including its selectivity for cancer cells, potent inhibition of glutaminase, and potential as a therapeutic agent for cancer treatment. However, there are also limitations to its use, such as its low solubility in water and potential for off-target effects.

Future Directions

There are several future directions for the use of BPTES in scientific research. One potential application is the development of combination therapies with other cancer drugs to enhance their efficacy. Another direction is the development of more potent and selective inhibitors of glutaminase based on the structure of BPTES. Additionally, the use of BPTES in other diseases, such as neurological disorders, is an area of active research.
In conclusion, N-(4-bromophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide is a synthetic compound that has shown promise as a potential therapeutic agent for cancer treatment. Its selective inhibition of glutaminase and ability to induce cell death in cancer cells make it a valuable tool for scientific research. Further studies are needed to fully understand its potential and limitations in cancer treatment and other disease applications.

Scientific Research Applications

The use of N-(4-bromophenyl)-4-(4-hydroxyphenyl)-1-piperazinecarbothioamide in scientific research has been mainly focused on its potential as a therapeutic agent for cancer treatment. Glutaminase is an enzyme that is overexpressed in many cancer cells and is essential for their survival. BPTES has been shown to inhibit glutaminase activity, leading to a decrease in cancer cell proliferation and tumor growth.